Cas no 2138539-79-2 (2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid
• CAS No: 2138539-79-2
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 6249394
• PubChem ID: 165833657
• Update Time: 2025-05-20

2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid
• 2138539-79-2
• EN300-1139581

• Inchi： 1S/C10H8F2N2O2/c1-14-5-13-7-3-2-6(4-8(7)14)10(11,12)9(15)16/h2-5H,1H3,(H,15,16)
• InChI Key： VAWIUSLENCVBMB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC2=C(C=1)N(C)C=N2)F

Computed Properties

• Exact Mass: 226.05538383g/mol
• Monoisotopic Mass: 226.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid

2,2-Difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic Acid: A Comprehensive Overview

2,2-Difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid (CAS No. 2138539-79-2) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive difluoro and benzodiazole moieties, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The chemical structure of 2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid is composed of a difluoromethyl group attached to a benzodiazole ring, which is further substituted with a methyl group at the 1-position. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug discovery and development. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the benzodiazole ring provides a scaffold for interactions with specific biological targets.

Recent studies have highlighted the potential of 2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid as a modulator of GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and its modulation has been linked to various neurological and psychiatric conditions. Research has shown that this compound can selectively bind to GABA receptors, potentially leading to therapeutic effects in disorders such as anxiety, depression, and epilepsy.

In addition to its potential as a GABA receptor modulator, 2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can reduce inflammatory markers in vitro and in vivo, suggesting its potential as a therapeutic agent for inflammatory conditions.

The pharmacokinetic profile of 2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid has been extensively studied to ensure its suitability for clinical applications. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound's metabolic stability contributes to its prolonged half-life, which is advantageous for maintaining therapeutic concentrations over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The development of 2,2-difluoro-2-(1-methyl-1H-1,3-benzodiazol-6-yl)acetic acid as a therapeutic agent is supported by its unique chemical structure and promising biological activities. Its potential applications in treating neurological and psychiatric disorders make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in various medical conditions.